6-Fluoro-N-methyl-2,3-dihydro-1H-indole-1-carboxamide

• CAS No.: 89731-63-5
• Molecular Formula: C10H11FN2O
• Molecular Weight: 194.21 g/mol
• IUPAC Name: 6-fluoro-N-methyl-2,3-dihydroindole-1-carboxamide
• InChI: InChI=1S/C10H11FN2O/c1-12-10(14)13-5-4-7-2-3-8(11)6-9(7)13/h2-3,6H,4-5H2,1H3,(H,12,14)
• InChI Key: TUTBCWZXGCLLQU-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)N1CCC2=C1C=C(C=C2)F

Description

6-Fluoro-N-methyl-2,3-dihydro-1H-indole-1-carboxamide is a synthetic compound belonging to the indole family. Indole derivatives are known for their diverse biological activities, including antiviral, anti-inflammatory, and anticancer properties . The indole nucleus is a significant heterocyclic system found in many natural products and pharmaceuticals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Fluoro-N-methyl-2,3-dihydro-1H-indole-1-carboxamide typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 6-fluoroindole and N-methylamine.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of catalysts and solvents to facilitate the formation of the desired product.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain a high-purity compound.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and yield of the final product .

Chemical Reactions Analysis

Types of Reactions

6-Fluoro-N-methyl-2,3-dihydro-1H-indole-1-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens, acids, and bases are employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various functionalized derivatives .

Scientific Research Applications

6-Fluoro-N-methyl-2,3-dihydro-1H-indole-1-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antiviral and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Fluoro-N-methyl-2,3-dihydro-1H-indole-1-carboxamide involves its interaction with specific molecular targets and pathways. The compound binds to receptors or enzymes, modulating their activity and leading to the desired biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

6-Fluoro-2-phenyl-1H-indole: Another indole derivative with similar structural features.

1H-Indole, 2,3-dihydro-: A related compound with a similar indole nucleus.

Uniqueness

6-Fluoro-N-methyl-2,3-dihydro-1H-indole-1-carboxamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.